Cas no 1806820-56-3 (3-Amino-4-(difluoromethyl)-2-methylpyridine-6-carboxaldehyde)

• Product Name: 3-Amino-4-(difluoromethyl)-2-methylpyridine-6-carboxaldehyde
• CAS No: 1806820-56-3
• MF: C₈H₈F₂N₂O
• MW: 186.158728599548
• CID: 4856664
• Update Time: 2025-06-10

3-Amino-4-(difluoromethyl)-2-methylpyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-methylpyridine-6-carboxaldehyde

• Inchi： 1S/C8H8F2N2O/c1-4-7(11)6(8(9)10)2-5(3-13)12-4/h2-3,8H,11H2,1H3
• InChI Key： MQPSGBAUOAKANN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)N=C(C)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1
• Topological Polar Surface Area: 56

Additional information on 3-Amino-4-(difluoromethyl)-2-methylpyridine-6-carboxaldehyde

Research Briefing on 3-Amino-4-(difluoromethyl)-2-methylpyridine-6-carboxaldehyde (CAS: 1806820-56-3)

3-Amino-4-(difluoromethyl)-2-methylpyridine-6-carboxaldehyde (CAS: 1806820-56-3) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting kinase inhibition and other enzyme-related pathways. Recent studies have highlighted its potential in the development of novel therapeutics for cancer, inflammatory diseases, and infectious diseases.

The structural uniqueness of 3-Amino-4-(difluoromethyl)-2-methylpyridine-6-carboxaldehyde lies in its difluoromethyl and aldehyde functional groups, which contribute to its reactivity and versatility in chemical transformations. These features make it an attractive building block for the design of small-molecule inhibitors and probes. Recent research has focused on optimizing its synthetic routes to improve yield and purity, as well as exploring its applications in drug discovery programs.

One of the most notable advancements in the use of this compound is its incorporation into the synthesis of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases. Researchers have successfully utilized 3-Amino-4-(difluoromethyl)-2-methylpyridine-6-carboxaldehyde to develop potent inhibitors targeting specific kinases, such as EGFR and JAK family members. These inhibitors have shown promising results in preclinical studies, demonstrating efficacy in reducing tumor growth and inflammation.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in antimicrobial drug discovery. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of resulting drug candidates. Recent studies have reported the synthesis of novel antimicrobial agents derived from 3-Amino-4-(difluoromethyl)-2-methylpyridine-6-carboxaldehyde, with activity against resistant bacterial strains.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as regioselectivity in chemical reactions and the need for environmentally friendly synthetic methods are areas of ongoing research. Recent publications have proposed innovative catalytic systems and green chemistry approaches to address these challenges, paving the way for more sustainable and efficient production processes.

In conclusion, 3-Amino-4-(difluoromethyl)-2-methylpyridine-6-carboxaldehyde (CAS: 1806820-56-3) represents a valuable chemical entity in medicinal chemistry and drug discovery. Its unique structural features and versatile reactivity make it a promising candidate for the development of novel therapeutics. Continued research efforts are expected to further elucidate its potential applications and optimize its synthetic accessibility, contributing to advancements in the field of chemical biology and pharmaceutical sciences.